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Abstract
PZ-1190, chemically identified as (S)-4-[(2-{2-[4-(benzo[b]thiophen-4-yl)piperazin-1-

yl]ethyl}pyrrolidin-1-yl)sulfonyl]isoquinoline, is a novel multi-target antipsychotic agent.[1] This

compound demonstrates a complex pharmacodynamic profile, acting as a ligand for various

serotonin and dopamine receptors, which is indicative of its potential therapeutic effects in

treating psychiatric disorders.[2] This document provides an in-depth technical guide on the

chemical synthesis, structure, and pharmacological profile of PZ-1190, intended for

researchers and professionals in the field of drug development. We will detail both the classical

batch synthesis and a more recent, sustainable mechanochemical approach, presenting

comparative data and experimental protocols. Furthermore, a visualization of its interaction with

key central nervous system receptors is provided.

Chemical Structure and Properties
The chemical structure of PZ-1190 is characterized by a sulfonylisoquinoline moiety linked to a

pyrrolidine ring, which in turn is connected to a benzothienylpiperazine group. This intricate

structure is fundamental to its multi-target receptor binding profile.
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Systematic Name: (S)-4-[(2-{2-[4-(benzo[b]thiophen-4-yl)piperazin-1-yl]ethyl}pyrrolidin-1-

yl)sulfonyl]isoquinoline

Table 1: Physicochemical Properties of PZ-1190

Property Value Reference

Purity 100% [1]

Enantiomeric Excess (ee) ≥99% [1]

Chemical Synthesis of PZ-1190
The synthesis of PZ-1190 has been accomplished through two distinct methodologies: a

classical five-step batch synthesis and a more sustainable, efficient mechanochemical protocol.

The mechanochemical approach has demonstrated significant improvements in overall yield

and reaction time while reducing the use of hazardous materials.[1]

Classical Batch Synthesis
The conventional synthesis of PZ-1190 is a five-step process, which is summarized below.[1]

Workflow of the Classical Batch Synthesis of PZ-1190
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Caption: Classical five-step batch synthesis workflow for PZ-1190.
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Experimental Protocol for Classical Batch Synthesis:

Step 1: Reduction of Boc-l-β-homoproline: In this initial step, Boc-l-β-homoproline is reduced

using a strong reducing agent, lithium aluminum hydride (LiAlH4), to yield the corresponding

primary alcohol.

Step 2: Oxidation of the Primary Alcohol: The primary alcohol intermediate is then oxidized to

the aldehyde using 2-iodoxybenzoic acid (IBX).

Step 3: Reductive Amination: The aldehyde intermediate undergoes reductive amination with

1-(benzo[b]thiophen-4-yl)piperazine to form the Boc-protected amine.

Step 4: Removal of the Boc Protecting Group: The Boc protecting group is removed from the

amine, yielding the secondary amine.

Step 5: Sulfonylation: The final step involves the sulfonylation of the secondary amine to

produce PZ-1190.

Mechanochemical Synthesis
A more recent and sustainable approach to the synthesis of PZ-1190 utilizes

mechanochemistry, which involves the use of mechanical force to induce chemical reactions.

This method significantly improves the overall yield and reduces reaction times and the use of

toxic solvents.[1]

Table 2: Comparison of Classical and Mechanochemical Synthesis of PZ-1190

Parameter Classical Batch Synthesis
Mechanochemical
Synthesis

Overall Yield 32% 56%

Total Reaction Time 42 hours 4 hours

Purification
Column chromatography

required for most steps

Extraction only, no

chromatography needed

Reagents of Concern
LiAlH4, Dichloromethane,

Tetrahydrofuran

Reduced use of hazardous

reagents
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Data sourced from Canale et al., 2023.[1]

Pharmacological Profile and Signaling Pathway
PZ-1190 is a multi-target ligand that interacts with several key serotonin and dopamine

receptors in the central nervous system. Its pharmacological profile is similar to that of modern

atypical antipsychotics like aripiprazole and brexpiprazole.[2] In vitro studies on analogues of

PZ-1190 have revealed partial agonistic activity at the 5-HT1A receptor and antagonistic

activity at D2, D3, 5-HT2A, 5-HT6, and 5-HT7 receptors.[2] This complex interaction with

multiple receptor systems is believed to contribute to its potential antipsychotic effects.[2]

Signaling Pathway of PZ-1190 at Key CNS Receptors
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Caption: PZ-1190's interaction with key dopamine and serotonin receptors.

The antagonistic activity at D2 and 5-HT2A receptors is a hallmark of many atypical

antipsychotic drugs, while the partial agonism at 5-HT1A receptors may contribute to

antidepressant and anxiolytic effects. The antagonism at 5-HT6 and 5-HT7 receptors could be

associated with pro-cognitive effects.[2]
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Conclusion
PZ-1190 is a promising multi-target antipsychotic agent with a well-defined chemical structure

and a complex pharmacological profile. The development of a sustainable and efficient

mechanochemical synthesis route offers significant advantages over traditional methods,

facilitating its production for further research and development.[1] The unique receptor binding

profile of PZ-1190, characterized by its interactions with multiple dopamine and serotonin

receptor subtypes, underscores its potential as a novel therapeutic for psychiatric disorders.

Further in vivo studies are warranted to fully elucidate its clinical efficacy and safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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